5-Oxo-3-(thiophen-2-yl)-5-((1-(thiophene-2-carbonyl)indolin-6-yl)amino)pentanoic acid

• IUPAC Name: 5-oxo-5-[[1-(thiophene-2-carbonyl)-2,3-dihydroindol-6-yl]amino]-3-thiophen-2-ylpentanoic acid
• InChI: InChI=1S/C22H20N2O4S2/c25-20(11-15(12-21(26)27)18-3-1-9-29-18)23-16-6-5-14-7-8-24(17(14)13-16)22(28)19-4-2-10-30-19/h1-6,9-10,13,15H,7-8,11-12H2,(H,23,25)(H,26,27)
• InChI Key: XYNJQBLDKJVZTQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=C1C=CC(=C2)NC(=O)CC(CC(=O)O)C3=CC=CS3)C(=O)C4=CC=CS4
• Molecular Formula: C22H20N2O4S2
• Molecular Weight: 440.5 g/mol
• CAS No.: 1448047-20-8

Description

5-Oxo-3-(thiophen-2-yl)-5-((1-(thiophene-2-carbonyl)indolin-6-yl)amino)pentanoic acid is a useful research compound. Its molecular formula is C22H20N2O4S2 and its molecular weight is 440.53. The purity is usually 95%.
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Scientific Research Applications

Synthetic Applications and Chemical Properties

5-Oxo-3-(thiophen-2-yl)-5-((1-(thiophene-2-carbonyl)indolin-6-yl)amino)pentanoic acid and its derivatives are explored for their unique chemical properties and synthetic applications. The synthesis, structure, and FTIR spectroelectrochemistry of related compounds have been studied, revealing their potential as IR-detectable metal–carbonyl tracers for amino functions. These compounds exhibit thermal stability and display sharp, intense absorption bands, indicating their utility in labeling amino acids and potential in bioconjugate chemistry (Kowalski et al., 2009).

Pharmacological Insights

Research has delved into the pharmacological effects of molecules with structural similarities, focusing on their activities in vivo and ex vivo. This includes exploring compounds that combine specific enzyme inhibition with receptor blockade in one molecule, showcasing their potential in treating conditions like thrombosis and related cardiovascular diseases (Clerck et al., 1989). Additionally, the biochemical profile of these compounds provides a deeper understanding of their mechanism of action, further highlighting their significance in medical research (Clerck et al., 1989).

Chemical Biology and Bioconjugation

The reactivity and modification of enzymes by related chemical entities have been explored, identifying key reactive groups that contribute to the functionality of enzymes. Such studies provide insights into enzyme regulation, offering avenues for the development of enzyme inhibitors or modifiers with therapeutic potential (Chalkley & Bloxham, 1976).